Cas no 2387296-39-9 (3-(Methylamino)azetidine-3-carboxylic acid)

• Product Name: 3-(Methylamino)azetidine-3-carboxylic acid
• CAS No: 2387296-39-9
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5656700
• PubChem ID: 21083711
• Update Time: 2025-05-21

3-(Methylamino)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 3-(methylamino)-
• 3-(methylamino)azetidine-3-carboxylicacid
• EN300-27718749
• 3-(methylamino)azetidine-3-carboxylic acid
• 2387296-39-9
• 3-(Methylamino)azetidine-3-carboxylic acid

• Inchi： 1S/C5H10N2O2/c1-6-5(4(8)9)2-7-3-5/h6-7H,2-3H2,1H3,(H,8,9)
• InChI Key： VONCPYKSTPCDRK-UHFFFAOYSA-N
• SMILES： OC(C1(CNC1)NC)=O

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 273.8±40.0 °C(Predicted)
• pka: 11.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Methylamino)azetidine-3-carboxylic acid

3-(Methylamino)azetidine-3-carboxylic acid (CAS No. 2387296-39-9): A Comprehensive Overview

3-(Methylamino)azetidine-3-carboxylic acid, a compound with the CAS registry number 2387296-39-9, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique azetidine ring structure, has been extensively studied for its potential applications in drug discovery and chemical synthesis. The molecule's structure, which includes a methylamino group and a carboxylic acid moiety, contributes to its intriguing chemical properties and biological activity.

The azetidine ring, a four-membered cyclic amine, is a key structural feature of 3-(Methylamino)azetidine-3-carboxylic acid. This ring system is known for its rigidity and strain, which can influence the compound's reactivity and stability. The presence of the methylamino group at the 3-position introduces additional complexity to the molecule, potentially enhancing its ability to interact with biological targets. Recent studies have explored the synthesis of this compound using various methodologies, including ring-closing metathesis and peptide coupling techniques, which have improved its accessibility for further research.

One of the most promising aspects of CAS No. 2387296-39-9 is its potential as a building block in medicinal chemistry. Researchers have investigated its ability to act as a bioisostere for other amino acids, offering a novel approach to designing peptide-based drugs. For instance, studies have shown that this compound can mimic the functionality of alanine while providing enhanced stability and bioavailability due to its unique structure.

In terms of pharmacological activity, 3-(Methylamino)azetidine-3-carboxylic acid has demonstrated interesting properties in vitro. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant effects, making it a potential candidate for treating conditions such as neurodegenerative diseases and chronic inflammation. Additionally, its ability to modulate ion channels has been explored, highlighting its potential role in developing new classes of therapeutic agents.

The synthesis of CAS No. 2387296-39-9 has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize catalytic asymmetric synthesis. These advancements have not only improved the yield but also reduced the environmental impact of producing this compound, aligning with current trends toward sustainable chemistry practices.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 3-(Methylamino)azetidine-3-carboxylic acid with biological targets. Using molecular docking simulations, researchers have identified key residues in target proteins that are critical for binding affinity. These findings are paving the way for rational drug design strategies that leverage this compound's unique structural features.

In conclusion, CAS No. 2387296-39-9, or 3-(Methylamino)azetidine-3-carboxylic acid, represents a versatile molecule with significant potential in both academic research and industrial applications. Its distinctive chemical structure, coupled with recent advancements in synthesis and pharmacological profiling, positions it as a valuable tool in the development of innovative therapeutic agents.